L-Serine, O-(2-phenylethyl)-

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: (2S)-2-amino-3-(2-phenylethoxy)propanoic acid
• InChI: InChI=1S/C11H15NO3/c12-10(11(13)14)8-15-7-6-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)/t10-/m0/s1
• InChI Key: ANWLXKXJHUMONT-JTQLQIEISA-N
• Isomeric SMILES: C1=CC=C(C=C1)CCOC[C@@H](C(=O)O)N
• Canonical SMILES: C1=CC=C(C=C1)CCOCC(C(=O)O)N

Description

L-Serine, O-(2-phenylethyl)-: is a derivative of the amino acid L-serine, where the hydroxyl group of serine is esterified with a 2-phenylethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions:

Chemical Synthesis: One common method involves the esterification of L-serine with 2-phenylethanol.

Fermentation: Another method involves the use of genetically modified microorganisms that can produce L-serine derivatives through fermentation processes.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: L-Serine, O-(2-phenylethyl)- can undergo oxidation reactions, particularly at the phenylethyl group, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the ester linkage, converting it back to the original alcohol and acid components.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ester group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often requiring a base catalyst.

Major Products:

Oxidation: Aldehydes or carboxylic acids.

Reduction: Alcohols and acids.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: L-Serine, O-(2-phenylethyl)- is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology:

Protein Engineering: The compound is used in the study of protein engineering and enzyme catalysis, providing insights into the role of esterified amino acids in protein function.

Medicine:

Neuroprotective Agent: L-Serine, O-(2-phenylethyl)- has shown potential as a neuroprotective agent, particularly in the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

Industry:

Biodegradable Polymers: The compound is explored for its use in the production of biodegradable polymers, which have applications in environmentally friendly packaging and medical devices.

Mechanism of Action

Molecular Targets and Pathways:

Neuroprotection: L-Serine, O-(2-phenylethyl)- exerts its neuroprotective effects by activating glycine receptors and upregulating PPAR-γ, leading to increased neurotransmitter synthesis, neuroprotection, and anti-inflammatory effects.

Cell Proliferation: The compound promotes cell proliferation and differentiation by serving as a precursor for the synthesis of sphingolipids and phospholipids, which are essential for cell membrane integrity and signaling.

Comparison with Similar Compounds

L-Serine: The parent compound, L-serine, is a non-essential amino acid involved in protein synthesis and various metabolic pathways.

Phosphatidylserine: A phospholipid derivative of serine, phosphatidylserine is crucial for maintaining cell membrane structure and function.

Uniqueness:

L-Serine, O-(2-phenylethyl)-: is unique due to its esterified structure, which imparts distinct chemical properties and biological activities compared to its parent compound and other derivatives.